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Compound of Interest

Compound Name: 4-Ethyldodeca-3,6-diene

Cat. No.: B15174436 Get Quote

Researchers, scientists, and drug development professionals often rely on a combination of

spectroscopic techniques to elucidate and confirm the structure of novel chemical entities. This

guide outlines the typical experimental workflow and data analysis process for a compound

such as 4-Ethyldodeca-3,6-diene, for which specific experimental data is not publicly

available. The following sections detail the standard methodologies that would be employed in

its analysis.

Experimental Protocols
In the absence of specific literature reporting the spectroscopic analysis of 4-Ethyldodeca-3,6-
diene, this section describes generalized experimental protocols for obtaining the necessary

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (Proton NMR): A sample of the purified compound would be dissolved in a

deuterated solvent, such as chloroform-d (CDCl₃), and transferred to an NMR tube. The

spectrum would be acquired on a 300 or 500 MHz NMR spectrometer. Chemical shifts would

be reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal

standard. The data would reveal the number of different types of protons, their chemical

environment, and their proximity to other protons through spin-spin coupling.

¹³C NMR (Carbon-13 NMR): A ¹³C NMR spectrum would be obtained using the same sample

and spectrometer. This technique provides information on the number and types of carbon
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atoms in the molecule, including those in alkyl chains and double bonds.

Infrared (IR) Spectroscopy:

An IR spectrum would be recorded using a Fourier Transform Infrared (FTIR) spectrometer.

A small amount of the neat liquid sample would be placed between two potassium bromide

(KBr) plates. The spectrum would be recorded over a range of 4000 to 400 cm⁻¹. The

resulting spectrum would be analyzed for characteristic absorption bands corresponding to

specific functional groups, such as C-H stretches of alkanes and alkenes, and C=C stretches

of the diene system.

Mass Spectrometry (MS):

Mass spectral data would be acquired using a mass spectrometer, typically with an electron

ionization (EI) source. The sample would be introduced into the instrument, ionized, and the

resulting fragments separated based on their mass-to-charge ratio (m/z). The molecular ion

peak would confirm the molecular weight of the compound. The fragmentation pattern would

provide valuable information about the structure of the molecule.

Data Presentation
While experimental data for 4-Ethyldodeca-3,6-diene is not available, the following tables

illustrate how such data would be structured for clear presentation and interpretation.

Table 1: Predicted ¹H NMR Data for 4-Ethyldodeca-3,6-diene

Chemical Shift
(ppm)

Multiplicity Integration Assignment

Predicted Values e.g., t, q, m e.g., 3H, 2H e.g., -CH₃, =CH-

Table 2: Predicted ¹³C NMR Data for 4-Ethyldodeca-3,6-diene

Chemical Shift (ppm) Assignment

Predicted Values e.g., -CH₃, -CH₂-, =CH-, =C<
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Table 3: Key IR Absorption Bands for 4-Ethyldodeca-3,6-diene

Wavenumber (cm⁻¹) Intensity Functional Group

Predicted Values e.g., s, m, w e.g., C-H (sp³), C-H (sp²), C=C

Table 4: Mass Spectrometry Data for 4-Ethyldodeca-3,6-diene

m/z Relative Intensity (%) Assignment

Predicted M+ peak Predicted Value Molecular Ion (M⁺)

Predicted Fragments Predicted Values Fragment Ions

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the spectroscopic analysis and

structure elucidation of a molecule like 4-Ethyldodeca-3,6-diene.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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